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Compound of Interest

Compound Name: cis-4-Hepten-1-ol

Cat. No.: B146580 Get Quote

An In-depth Technical Guide on the Core Properties of cis-4-Hepten-1-ol

This technical guide provides essential information regarding the molecular formula and

molecular weight of cis-4-Hepten-1-ol, a compound of interest for researchers, scientists, and

professionals in drug development.

Molecular Identity and Properties
cis-4-Hepten-1-ol, also known as (Z)-hept-4-en-1-ol, is an unsaturated alcohol.[1] Its chemical

structure and functional groups make it a valuable intermediate in various organic synthesis

applications, including the development of fragrances, flavoring agents, and pharmaceuticals.

[1]

Molecular Formula
The empirical and molecular formula for cis-4-Hepten-1-ol has been determined to be C₇H₁₄O.

[1][2][3][4][5] This indicates that each molecule of the compound is composed of seven carbon

atoms, fourteen hydrogen atoms, and one oxygen atom.

Molecular Weight
The molecular weight of cis-4-Hepten-1-ol is a critical parameter for stoichiometric calculations

in chemical reactions and for various analytical techniques. Based on its molecular formula, the

calculated molecular weight is approximately 114.19 g/mol .[1][3][4] Other reported values

include 114.1855 g/mol and 114.188 g/mol .[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b146580?utm_src=pdf-interest
https://www.benchchem.com/product/b146580?utm_src=pdf-body
https://www.benchchem.com/product/b146580?utm_src=pdf-body
https://www.benchchem.com/product/b146580?utm_src=pdf-body
https://www.chemimpex.com/products/38991
https://www.chemimpex.com/products/38991
https://www.benchchem.com/product/b146580?utm_src=pdf-body
https://www.chemimpex.com/products/38991
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H14O/c1-2-3-4-5-6-7-8/h3-4,8H,2,5-7H2,1H3/b4-3-
https://www.sigmaaldrich.com/HK/zh/product/sial/00496
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hepten-1-ol_-_4Z
https://www.guidechem.com/encyclopedia/cis-4-hepten-1-ol-dic14135.html
https://www.benchchem.com/product/b146580?utm_src=pdf-body
https://www.chemimpex.com/products/38991
https://www.sigmaaldrich.com/HK/zh/product/sial/00496
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hepten-1-ol_-_4Z
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H14O/c1-2-3-4-5-6-7-8/h3-4,8H,2,5-7H2,1H3/b4-3-
https://www.guidechem.com/encyclopedia/cis-4-hepten-1-ol-dic14135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Summary
The fundamental molecular data for cis-4-Hepten-1-ol is summarized in the table below for

quick reference.

Property Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

CAS Number 6191-71-5

Visualization of Elemental Composition
The following diagram illustrates the logical relationship between the constituent elements and

the final compound, cis-4-Hepten-1-ol.

Carbon (C)
Atom Count: 7

Hydrogen (H)
Atom Count: 14

Oxygen (O)
Atom Count: 1

cis-4-Hepten-1-ol
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Click to download full resolution via product page

Elemental composition of cis-4-Hepten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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